Cas no 539-21-9 (ambazone)

ambazone structure
ambazone structure
Product Name:ambazone
CAS No:539-21-9
MF:C8H11N7S
MW:237.284837961197
CID:38157
PubChem ID:1549158
Update Time:2025-04-18

ambazone Chemical and Physical Properties

Names and Identifiers

    • ambazone
    • p-benzoquinone amidinohydrazone thiosemicarbazone
    • [1,4]Benzochinon-carbamimidoylhydrazon-thiosemicarbazon
    • [1,4]benzoquinone-carbamimidoylhydrazone thiosemicarbazone
    • ambazon
    • Ambazona
    • Ambazona [inn-spanish]
    • anginon
    • Benzochinon-(1,4)-monoguanylhydrazon-monothiosemicarbazon
    • Benzoqu
    • Faringosept
    • Inversal
    • primal
    • promassol
    • [4-(2-(Diaminomethylidene)hydrazinyl)phenyl]iminothiourea
    • DC 0572
    • {[(1Z,4Z)-4-{[(DIAMINOMETHYLIDENE)AMINO]IMINO}CYCLOHEXA-2,5-DIEN-1-YLIDENE]AMINO}THIOUREA
    • DTXCID1026407
    • [(4-{[(diaminomethylidene)amino]amino}phenyl)imino]thiourea
    • 539-21-9
    • 1,4-Benzoquinone guanylhydrazone thiosemicarbazone
    • MLS001240207
    • Tox21_112149
    • HY-122356A
    • Ambazonum
    • DB13697
    • CS-0086507
    • ((4-Oxo-2,5-cyclohexadien-1-ylidene)amino)guanidine thiosemicarbazone
    • CCRIS 1926
    • Faringosept (TN)
    • SCHEMBL457920
    • AKOS000622836
    • Hydrazinecarbothioamide, 2-(4-((aminoiminomethyl)hydrazono)-2,5-cyclohexadien-1-ylidene)-
    • Benzoquinone guanylhydrazone thiosemicarbazone
    • Ambazone (INN)
    • CHEBI:134962
    • PD063404
    • SCHEMBL11887782
    • D07376
    • FT-0661544
    • Q414317
    • 1-[4-[2-[bis(azanyl)methylidene]hydrazinyl]phenyl]iminothiourea
    • NS00001701
    • DTXSID3046407
    • AMBAZONE [INN]
    • AKOS005197779
    • UNII-BYK4592A3Q
    • CHEMBL3198213
    • SMR000674566
    • (2E)-2-{(4E)-4-[(aminocarbonothioyl)hydrazono]cyclohexa-2,5-dien-1-ylidene}hydrazinecarboximidamide
    • Guanothiazon
    • Ivertol
    • SCHEMBL23858322
    • [4-(2-(diaminomethylidene)hydrazino)phenyl]iminothiourea
    • 4-Amidinohydrazono-2,5-cyclohexadien-1-on-thiosemicarbazon
    • p-benzoquinoneamidinohydrazonethiosemicarbazone
    • NCGC00164514-02
    • SR-01000799157-2
    • 1-Amidinohydrazono-4-thiosemicarbazono-2,5-cyclohexadiene
    • HYDRAZINECARBOTHIOAMIDE, 2-(4-(2-(AMINOIMINOMETHYL)HYDRAZINYLIDENE)-2,5-CYCLOHEXADIEN-1-YLIDENE)-
    • AKOS002161802
    • AMBAZONE [MART.]
    • HMS2231L21
    • Ambazonum [INN-Latin]
    • CHEMBL1414870
    • Ambazone [INN:BAN:DCF]
    • cid_1549158
    • [4-[N''-(diaminomethylene)hydrazino]phenyl]iminothiourea
    • SR-01000799157
    • CAS-539-21-9
    • [4-[2-(diaminomethylidene)hydrazinyl]phenyl]iminothiourea
    • Guanidine, ((4-oxo-2,5-cyclohexadien-1-ylidene)amino)-, thiosemicarbazone
    • AMBAZONE [MI]
    • BDBM53352
    • Hydrazinecarbothioamide, 2-[4-[(aminoiminomethyl)hydrazono]-2,5-cyclohexadien-1-ylidene]-
    • EINECS 208-713-0
    • BYK4592A3Q
    • AMBAZONE [WHO-DD]
    • CHEMBL2103762
    • SCHEMBL1649608
    • NCGC00164514-01
    • DA-60972
    • (2Z)-2-[(4Z)-4-(2-carbamimidoylhydrazinylidene)cyclohexa-2,5-dien-1-ylidene]hydrazinecarbothioamide
    • BRD-K11244467-001-08-5
    • BDBM50608606
    • STL200147
    • BRD-K11244467-002-01-8
    • ANZIOUQAFBXNHU-UHFFFAOYSA-N
    • 208-713-0
    • (((1E,4E)-4-(carbamimidamidoimino)cyclohexa-2,5-dien-1-ylidene)amino)thiourea
    • Ambazone-1-hydrate
    • Ambazona (INN-Spanish)
    • R02AA01
    • {[(1E,4E)-4-(carbamimidamidoimino)cyclohexa-2,5-dien-1-ylidene]amino}thiourea
    • Ambazonum (INN-Latin)
    • AMBAZONE (MART.)
    • DTXCID50809742
    • Inchi: 1S/C8H11N7S/c9-7(10)14-12-5-1-3-6(4-2-5)13-15-8(11)16/h1-4,12H,(H2,11,16)(H4,9,10,14)/b15-13+
    • InChI Key: ANZIOUQAFBXNHU-FYWRMAATSA-N
    • SMILES: S=C(N)/N=N/C1C=CC(=CC=1)N/N=C(\N)/N

Computed Properties

  • Exact Mass: 237.08000
  • Monoisotopic Mass: 237.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.2732 (rough estimate)
  • Melting Point: 195°C (rough estimate)
  • Boiling Point: 160°C (rough estimate)
  • Flash Point: 233.2°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 156.76000
  • LogP: 1.42280

ambazone Security Information

  • Storage Condition:Warehouse ventilation and low temperature drying

ambazone Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

ambazone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A575840-50mg
Ambazone
539-21-9
50mg
$ 167.00 2023-09-09
TRC
A575840-100mg
Ambazone
539-21-9
100mg
$ 215.00 2023-09-09
TRC
A575840-250mg
Ambazone
539-21-9
250mg
$ 532.00 2023-04-19
TRC
A575840-500mg
Ambazone
539-21-9
500mg
$ 1057.00 2023-09-09
TRC
A575840-1g
Ambazone
539-21-9
1g
$ 1654.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-396238-100mg
Ambazone,
539-21-9
100mg
¥2708.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-396238-100 mg
Ambazone,
539-21-9
100MG
¥2,708.00 2023-07-11
A2B Chem LLC
AG25154-5mg
Ambazone
539-21-9 95%
5mg
$83.00 2024-04-19
A2B Chem LLC
AG25154-10mg
Ambazone
539-21-9 95%
10mg
$103.00 2024-04-19
A2B Chem LLC
AG25154-25mg
Ambazone
539-21-9 95%
25mg
$158.00 2024-04-19
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited